Cas no 90481-43-9 (1,2-Benzenediol, 3-(2-benzothiazolyl)-)

• Product Name: 1,2-Benzenediol, 3-(2-benzothiazolyl)-
• CAS No: 90481-43-9
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 788691
• PubChem ID: 135545335
• Update Time: 2025-04-19

1,2-Benzenediol, 3-(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-(2-benzothiazolyl)-
• 6-(3H-1,3-benzothiazol-2-ylidene)-2-hydroxycyclohexa-2,4-dien-1-one
• 6-(1,3-Benzothiazol-2(3H)-ylidene)-2-hydroxycyclohexa-2,4-dien-1-one
• 3-(benzothiazol-2-yl)benzene-1,2-diol
• SCHEMBL5974815
• CHEMBL499840
• 90481-43-9
• DTXSID50706348

• Inchi： 1S/C13H9NO2S/c15-10-6-3-4-8(12(10)16)13-14-9-5-1-2-7-11(9)17-13/h1-7,15-16H
• InChI Key： CVGZLLNIXZEHRM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 243.035
• Monoisotopic Mass: 243.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 81.6Ų